1-[4-[(2-Methylquinolin-4-yl)methyl]piperazin-1-yl]butan-2-ol
Catalog No.
S7201852
CAS No.
M.F
C19H27N3O
M. Wt
313.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-[4-[(2-Methylquinolin-4-yl)methyl]piperazin-1-yl...](/img/structure-2d/800/S7201852.png)
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Product Name
1-[4-[(2-Methylquinolin-4-yl)methyl]piperazin-1-yl]butan-2-ol
IUPAC Name
1-[4-[(2-methylquinolin-4-yl)methyl]piperazin-1-yl]butan-2-ol
Molecular Formula
C19H27N3O
Molecular Weight
313.4 g/mol
InChI
InChI=1S/C19H27N3O/c1-3-17(23)14-22-10-8-21(9-11-22)13-16-12-15(2)20-19-7-5-4-6-18(16)19/h4-7,12,17,23H,3,8-11,13-14H2,1-2H3
InChI Key
QXXAQNQKMMBDEX-UHFFFAOYSA-N
Canonical SMILES
CCC(CN1CCN(CC1)CC2=CC(=NC3=CC=CC=C32)C)O
XLogP3
2.5
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
313.215412493 g/mol
Monoisotopic Mass
313.215412493 g/mol
Heavy Atom Count
23
Dates
Last modified: 08-26-2023
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